3-(2-methoxyphenyl)-7-[(4-methoxyphenyl)methoxy]-4H-chromen-4-one

• IUPAC Name: 3-(2-methoxyphenyl)-7-[(4-methoxyphenyl)methoxy]chromen-4-one
• InChI: InChI=1S/C24H20O5/c1-26-17-9-7-16(8-10-17)14-28-18-11-12-20-23(13-18)29-15-21(24(20)25)19-5-3-4-6-22(19)27-2/h3-13,15H,14H2,1-2H3
• InChI Key: MFRNQUFMSVXSOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=CC=C4OC
• Molecular Formula: C24H20O5
• Molecular Weight: 388.4 g/mol
• CAS No.: 610751-95-6

Description

3-(2-methoxyphenyl)-7-[(4-methoxyphenyl)methoxy]-4H-chromen-4-one is a useful research compound. Its molecular formula is C24H20O5 and its molecular weight is 388.419. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study by Alonzi et al. (2014) involved synthesizing and characterizing novel polystyrene-supported TBD catalysts. These catalysts were used in Michael additions of 4-hydroxycoumarin to α,β-unsaturated ketones for synthesizing various chromen-2-one derivatives, including Warfarin analogues. The study highlighted high conversion yields and the potential for reuse of these catalysts in similar synthetic processes (Alonzi et al., 2014).

Molecular Docking and Structural Analyses

Research by Sert et al. (2018) conducted molecular docking, Hirshfeld surface, and structural analyses on novel hybrid compounds containing pyrazole and coumarin cores. This study provided insights into the molecular structure and interactions of similar chromen-2-one compounds (Sert et al., 2018).

Antibacterial and Antimicrobial Activities

A study by Behrami and Dobroshi (2019) synthesized and tested the antibacterial activity of various 4-hydroxy-chromen-2-one derivatives. The research aimed to develop novel organic compounds with high antibacterial activity (Behrami & Dobroshi, 2019).

Phototransformation Studies

Khanna et al. (2015) explored the phototransformation of certain chromenones, which led to the production of tetracyclic scaffolds. This study contributes to understanding the behavior of chromen-4-one compounds under UV light exposure (Khanna et al., 2015).

Synthesis of Crown Ethers

Bulut and Erk (2001) reported on the synthesis of chromenone-crown ethers. This research contributes to the understanding of the synthesis and potential applications of chromenone derivatives in the field of supramolecular chemistry (Bulut & Erk, 2001).